N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C22H23N3O4/c1-5-29-20-12-11-17(24-25-20)15-10-9-14(2)18(13-15)23-22(26)16-7-6-8-19(27-3)21(16)28-4/h6-13H,5H2,1-4H3,(H,23,26)
• InChI Key: QGJDZIVHXIEIPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN=C(C=C1)C2=CC(=C(C=C2)C)NC(=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide, also known as EPMB, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and pharmaceutical research.

Mechanism of Action

The mechanism of action of N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell proliferation, inflammation, and oxidative stress. N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide has been shown to inhibit the activity of various enzymes such as COX-2, iNOS, and NF-κB, which are involved in these pathways.
Biochemical and Physiological Effects:
N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide has been shown to have various biochemical and physiological effects, such as the inhibition of tumor cell proliferation, the reduction of inflammation, and the prevention of oxidative stress. Additionally, N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide has been found to have neuroprotective effects, which may make it useful in the treatment of various neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide has several advantages for lab experiments, such as its high potency and selectivity, which make it a useful tool for studying various biological processes. However, N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide also has some limitations, such as its low solubility and stability, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide, such as the development of new analogs with improved pharmacological properties, the investigation of its potential applications in other fields such as agriculture and food science, and the exploration of its mechanism of action in more detail. Additionally, further studies are needed to fully understand the potential benefits and limitations of N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide in various applications.
In conclusion, N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide is a promising chemical compound with potential applications in various fields such as medicinal chemistry, drug discovery, and pharmaceutical research. Its potent antitumor activity, anti-inflammatory, antioxidant, and neuroprotective properties make it a promising candidate for the development of new therapies for various diseases. Further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide involves a series of steps that require specialized equipment and expertise. One of the most common methods used for the synthesis of N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide is the reaction of 2,3-dimethoxybenzoyl chloride with 5-(6-ethoxypyridazin-3-yl)-2-methyl aniline in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and pharmaceutical research. N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide has been shown to exhibit potent antitumor activity in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. Additionally, N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,3-dimethoxybenzamide has been found to have anti-inflammatory, antioxidant, and neuroprotective properties, which may make it useful in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.